Cas no 1704945-78-7 ((3S)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

(3S)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a chiral Fmoc-protected amino acid derivative featuring a 1,5-dimethylpyrazole moiety. This compound serves as a valuable building block in peptide synthesis, particularly for introducing sterically constrained and heterocyclic functionalities. The (S)-configuration at the α-carbon ensures stereochemical control in peptide chain assembly. The Fmoc protecting group offers orthogonal deprotection under mild basic conditions, compatible with standard solid-phase peptide synthesis protocols. The 1,5-dimethylpyrazole substituent provides unique hydrogen bonding capabilities and potential metal coordination properties, making this derivative useful for designing peptide-based catalysts or bioactive compounds. Its carboxylic acid functionality allows for direct incorporation into growing peptide chains using standard coupling reagents. The compound's structural features make it particularly suitable for developing constrained peptide architectures and investigating structure-activity relationships in medicinal chemistry applications.

(3S)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid structure

1704945-78-7 structure

Product Name:(3S)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

CAS No:1704945-78-7

MF:C₂₃H₂₃N₃O₄

MW:405.446425676346

CID:6507807

PubChem ID:103725299

Update Time:2025-07-02

(3S)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

- (3S)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
- (3S)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
- 1704945-78-7
- EN300-1164473
- Inchi： 1S/C23H23N3O4/c1-14-19(12-24-26(14)2)21(11-22(27)28)25-23(29)30-13-20-17-9-5-3-7-15(17)16-8-4-6-10-18(16)20/h3-10,12,20-21H,11,13H2,1-2H3,(H,25,29)(H,27,28)/t21-/m0/s1
- InChI Key： MUNIAPHHICVUDB-NRFANRHFSA-N
- SMILES： O(C(N[C@@H](CC(=O)O)C1C=NN(C)C=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

Exact Mass: 405.16885622g/mol
Monoisotopic Mass: 405.16885622g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 30
Rotatable Bond Count: 7
Complexity: 608
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 93.4Å²

(3S)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Pricemore >>

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Enamine	EN300-1164473-1.0g	(3S)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid	1704945-78-7	1g	$0.0	2023-06-08
Enamine	EN300-1164473-50mg	(3S)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid	1704945-78-7	50mg	$1836.0	2023-10-03
Enamine	EN300-1164473-100mg	(3S)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid	1704945-78-7	100mg	$1923.0	2023-10-03
Enamine	EN300-1164473-250mg	(3S)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid	1704945-78-7	250mg	$2011.0	2023-10-03
Enamine	EN300-1164473-500mg	(3S)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid	1704945-78-7	500mg	$2098.0	2023-10-03
Enamine	EN300-1164473-1000mg	(3S)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid	1704945-78-7	1000mg	$2186.0	2023-10-03
Enamine	EN300-1164473-2500mg	(3S)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid	1704945-78-7	2500mg	$4286.0	2023-10-03
Enamine	EN300-1164473-5000mg	(3S)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid	1704945-78-7	5000mg	$6339.0	2023-10-03
Enamine	EN300-1164473-10000mg	(3S)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid	1704945-78-7	10000mg	$9400.0	2023-10-03